5-(2-Chloro-4-methylphenyl)-2-cyanophenol, 95%
Overview
Description
5-(2-Chloro-4-methylphenyl)-2-cyanophenol, 95% (5-CMP-2-CP) is a chemical compound with a wide range of applications in the fields of chemistry and biology. It is a versatile compound that can be used in a variety of ways, from synthesis of other chemicals to biological research.
Scientific Research Applications
5-(2-Chloro-4-methylphenyl)-2-cyanophenol, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of various other chemicals, such as 1-chloro-4-methylphenol and 2-chloro-4-methylbenzoic acid. It has also been used in the synthesis of organic compounds for pharmaceutical applications. Additionally, 5-(2-Chloro-4-methylphenyl)-2-cyanophenol, 95% has been used in the synthesis of polymers, such as polyvinyl chloride, for industrial applications.
Mechanism of Action
The mechanism of action of 5-(2-Chloro-4-methylphenyl)-2-cyanophenol, 95% is not entirely understood. It is believed to act as a catalyst in the reaction between 2-chloro-4-methylphenol and cyanogen bromide, facilitating the formation of the desired product. Additionally, it is believed to act as an antioxidant, protecting the reactants from oxidation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-Chloro-4-methylphenyl)-2-cyanophenol, 95% are not well understood. It is not known to be toxic to humans or animals, however, it is known to be an irritant and may cause skin and eye irritation. It is also known to be a strong oxidizing agent, and may cause oxidation of other compounds.
Advantages and Limitations for Lab Experiments
5-(2-Chloro-4-methylphenyl)-2-cyanophenol, 95% has several advantages when used in laboratory experiments. It is a relatively inexpensive compound to obtain and use, and it is easy to synthesize. Additionally, it is a versatile compound that can be used in a variety of ways. However, there are some limitations to using 5-(2-Chloro-4-methylphenyl)-2-cyanophenol, 95% in laboratory experiments. It is a strong oxidizing agent, and may cause oxidation of other compounds. Additionally, it is an irritant and may cause skin and eye irritation.
Future Directions
There are several potential future directions for 5-(2-Chloro-4-methylphenyl)-2-cyanophenol, 95%. It could be used in the synthesis of more complex organic molecules for pharmaceutical applications. Additionally, it could be used in the synthesis of polymers for industrial applications. It could also be used in the development of new catalysts for chemical reactions. Finally, further research into the biochemical and physiological effects of 5-(2-Chloro-4-methylphenyl)-2-cyanophenol, 95% could help to better understand its potential applications.
Synthesis Methods
5-(2-Chloro-4-methylphenyl)-2-cyanophenol, 95% is synthesized through a reaction between 2-chloro-4-methylphenol and cyanogen bromide. This reaction is carried out in an aqueous solution at a temperature of 80-90°C. The reaction requires the presence of a catalyst, such as sulfuric acid, to facilitate the reaction. The reaction produces a white solid product that is then purified and dried to obtain the 95% pure 5-(2-Chloro-4-methylphenyl)-2-cyanophenol, 95%.
properties
IUPAC Name |
4-(2-chloro-4-methylphenyl)-2-hydroxybenzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClNO/c1-9-2-5-12(13(15)6-9)10-3-4-11(8-16)14(17)7-10/h2-7,17H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HMIHNIBTDLFHFU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C2=CC(=C(C=C2)C#N)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50684798 |
Source
|
| Record name | 2'-Chloro-3-hydroxy-4'-methyl[1,1'-biphenyl]-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50684798 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2-Chloro-4-methylphenyl)-2-cyanophenol | |
CAS RN |
1261942-07-7 |
Source
|
| Record name | [1,1′-Biphenyl]-4-carbonitrile, 2′-chloro-3-hydroxy-4′-methyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261942-07-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2'-Chloro-3-hydroxy-4'-methyl[1,1'-biphenyl]-4-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50684798 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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